4-(isobutyrylamino)-3-pyridin-2-yl-N-[4-(trifluoromethyl)benzyl]isothiazole-5-carboxamide

• IUPAC Name: 4-(2-methylpropanoylamino)-3-pyridin-2-yl-N-[[4-(trifluoromethyl)phenyl]methyl]-1,2-thiazole-5-carboxamide
• InChI: InChI=1S/C21H19F3N4O2S/c1-12(2)19(29)27-17-16(15-5-3-4-10-25-15)28-31-18(17)20(30)26-11-13-6-8-14(9-7-13)21(22,23)24/h3-10,12H,11H2,1-2H3,(H,26,30)(H,27,29)
• InChI Key: VSBRKKCKQKYUAO-UHFFFAOYSA-N
• Canonical SMILES: CC(C)C(=O)NC1=C(SN=C1C2=CC=CC=N2)C(=O)NCC3=CC=C(C=C3)C(F)(F)F
• Molecular Formula: C21H19F3N4O2S
• Molecular Weight: 448.5 g/mol

Description

The compound “4-(isobutyrylamino)-3-pyridin-2-yl-N-[4-(trifluoromethyl)benzyl]isothiazole-5-carboxamide” is a complex organic molecule. It contains several functional groups including an isobutyrylamino group, a pyridinyl group, a trifluoromethylbenzyl group, and an isothiazole carboxamide group.

Synthesis Analysis

The synthesis of such a compound would likely involve multiple steps, each introducing a different functional group. For example, 4-(trifluoromethyl)benzylamine has been used in the synthesis of 3-[(2,4-dioxothiazolidin-5-yl)methyl]benzamide derivatives.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups. Each of these groups would contribute to the overall shape and properties of the molecule.

Chemical Reactions Analysis

The reactivity of this compound would be influenced by the various functional groups present. For example, the isothiazole ring might undergo reactions typical of heterocyclic compounds, while the trifluoromethyl group could influence the compound’s reactivity due to the strong electron-withdrawing effect of the fluorine atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would be influenced by its molecular structure. For example, the presence of the trifluoromethyl group could increase the compound’s lipophilicity, potentially influencing its solubility and distribution in the body.

Scientific Research Applications

Medicinal Chemistry: Imidazopyridine Scaffold

Imidazopyridine is an important fused bicyclic 5–6 heterocycle, recognized as a versatile scaffold in medicinal chemistry. Here’s how this compound can be applied:

• Description : Imidazopyridine derivatives have been explored as potential drug candidates due to their diverse pharmacological activities. .

Dinuclear Ruthenium Complexes

The compound’s pyridine moiety can also play a role in coordination chemistry. Consider the following:

• Description : Researchers have synthesized dinuclear Ru(II) complexes (e.g., C1 and C2) based on 2,4-di(pyridin-2-yl)-pyrimidine ligands. . Such complexes find applications in catalysis, sensing, and materials science.

Future Directions

The future research directions for this compound could include further investigation into its potential therapeutic uses, as well as studies to better understand its physical and chemical properties, and its safety profile.